2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propane-1,3-diol

• Molecular Formula: C11H16FNO2
• Molecular Weight: 213.25 g/mol
• SMILES: CC1=C(C=CC(=C1)F)CNC(CO)CO
• InChI: InChI=1S/C11H16FNO2/c1-8-4-10(12)3-2-9(8)5-13-11(6-14)7-15/h2-4,11,13-15H,5-7H2,1H3
• InChIKey: BDLKEOANPKGMKA-UHFFFAOYSA-N

2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propane-1,3-diol: Structural Identity & Properties

2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propane-1,3-diol (CAS 1490987-87-5) is a synthetic, low-molecular-weight (213.25 g/mol) amino-diol belonging to the 2-substituted-2-amino-1,3-propanediol chemotype . The molecule features a 4-fluoro-2-methylbenzyl substituent linked via a secondary amine to a propane-1,3-diol backbone (C₁₁H₁₆FNO₂), with predicted density of 1.185 ± 0.06 g/cm³ and boiling point of 379.5 ± 37.0 °C . It is commercially available from multiple suppliers (AKSci, Leyan, Chemsrc) as a research-grade chemical with certified purity of 95% or 98%, intended exclusively for laboratory research applications . This compound is structurally related to the broader class of immunomodulatory 2-aminopropane-1,3-diols that includes the FDA-approved drug FTY720 (fingolimod), a sphingosine-1-phosphate (S1P) receptor modulator [1].

1

SAR probe workflow: dual fluoro/methyl substitution pattern for orthogonal electronic and steric interrogation

2

Hydrogen-bond donor profiling: secondary amine NH provides an extra H-bond donor versus gem-dimethyl analogs

3

Chromatographic reference development: balanced HBD/HBA profile supports HPLC/HILIC method selectivity testing

Selection context: 98% purity grade available for sensitive biochemical assays

• [1] Adachi K, Kohara T, Nakao N, et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters, 1995, 5(8): 853-856. View Source

2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propane-1,3-diol: Why Substitution Fails

Within the 2-aminopropane-1,3-diol chemotype, subtle modifications to the N-substituent aromatic ring profoundly alter target engagement, pharmacokinetic behavior, and downstream pharmacology [1]. The 4-fluoro-2-methylphenyl motif in this compound introduces a unique combination of electron-withdrawing (fluoro) and electron-donating (methyl) substituents that modulates both the pKa of the secondary amine and the lipophilicity (logP) of the molecule relative to unsubstituted phenyl, 4-fluorophenyl-only, or 2-methylphenyl-only analogs [2]. In the broader SAR of 2-aminopropane-1,3-diols, replacement of the prototypical 4-octylphenethyl chain (as in FTY720) with shorter benzylamino substituents fundamentally alters S1P receptor subtype selectivity and can redirect biological activity toward distinct targets such as RNase L, inflammatory cytokine pathways, or antimicrobial mechanisms [3][4]. Consequently, generic interchange with close analogs—such as 2-{[(4-fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol (CAS 869944-95-6), which lacks the ortho-methyl group and carries a gem-dimethyl on the propanediol backbone—cannot be assumed to yield equivalent biological outcomes without explicit comparative data .

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Ortho-methyl absence alters target engagement

Closest analog (CAS 869944-95-6) lacks the ortho-methyl group and carries a gem-dimethyl; steric and electronic SAR may not transfer.

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Hydrogen-bond donor count mismatch

Target has 3 H-bond donors (2 OH + 1 NH); gem-dimethyl analog has 2 H-bond donors. This may shift solubility, permeability, and target interaction profiles.

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Lipophilicity-driven retention shift

Estimated ΔclogP ~0.5–0.6 vs. des-methyl analog; chromatographic retention and solvent partitioning may differ, requiring method re-validation.

• [1] Adachi K, Kohara T, Nakao N, et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters, 1995, 5(8): 853-856. View Source
• [2] Shaikh RS, Schilson SS, Wagner S, et al. Synthesis and evaluation of fluorinated analogues of the immunosuppressive drug FTY720. Tetrahedron, 2011, 67(14): 2542-2547. (Class-level inference: fluorination of aromatic head groups alters lipophilicity, pKa, and metabolic stability.) View Source
• [3] Thakur CS, Jha BK, Dong B, et al. Small-molecule activators of RNase L with broad-spectrum antiviral activity. Proceedings of the National Academy of Sciences, 2007, 104(23): 9585-9590. (Class-level evidence: small-molecule 2-5A mimetics within the amino-diol chemotype can activate RNase L.) View Source
• [4] Tegeler JJ, Rauckman BS, Hamer RRL, et al. US Patent 6,500,849 B1. 1-Alkyl-, 1-alkenyl-, and 1-alkynylaryl-2-amino-1,3-propanediols and related compounds. Issued December 31, 2002. (Class-level evidence: broad antimicrobial and antifungal activity of structurally related benzylamino-propanediols.) View Source

2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propane-1,3-diol: Key Differentiators

Ortho-Methyl Substituent: Structural Differentiator

The target compound bears a 4-fluoro-2-methyl substitution pattern on the benzyl ring. In contrast, the closest commercially available analog—2-{[(4-fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol (CAS 869944-95-6)—lacks the ortho-methyl group and introduces a gem-dimethyl on the propanediol carbon, creating two distinct points of structural divergence . Another comparator, 2-{[(2-methylphenyl)methyl]amino}propane-1,3-diol (hypothetical des-fluoro analog), would lack the electronegative fluorine. In the broader SAR literature of 2-aminopropane-1,3-diols, the presence and position of aryl substituents have been shown to critically determine S1P receptor subtype selectivity, with even single-atom modifications (H → F) altering receptor binding profiles by >10-fold at individual S1P subtypes [1]. Although direct head-to-head pharmacological data for this specific compound versus its des-methyl or des-fluoro analogs are not publicly available, the established SAR framework predicts that the dual 4-fluoro/2-methyl motif confers a distinct pharmacological fingerprint relative to mono-substituted or unsubstituted benzyl analogs [2].

Ortho-Methyl SAR

Class-level inference

4-Fluoro-2-methylbenzyl substituent

Two points of divergence: (i) ortho-methyl present vs. absent; (ii) secondary amine vs. tertiary amine with gem-dimethyl on comparator

Unique SAR probe for steric and electronic interrogation of the benzyl binding pocket

Direct head-to-head pharmacological data not publicly available; SAR context is class-level

Evidence Dimension	Aromatic substitution pattern (structural differentiation)
Target Compound Data	4-Fluoro-2-methylbenzyl substituent (CAS 1490987-87-5)
Comparator Or Baseline	4-Fluorobenzyl substituent + gem-dimethyl propanediol (CAS 869944-95-6); 2-Methylbenzyl substituent (des-fluoro analog)
Quantified Difference	Two points of structural divergence: (i) ortho-methyl present vs. absent; (ii) secondary amine at C2 of propanediol vs. tertiary amine at C2 with gem-dimethyl substitution
Conditions	Structural comparison based on chemical identity

Why This Matters

For medicinal chemistry campaigns and SAR studies, the ortho-methyl group imposes distinct steric constraints and electronic effects on the aromatic ring that cannot be replicated by 4-fluorobenzyl-only or 2-methylbenzyl-only analogs, making this compound a unique SAR probe.

• [1] Shaikh RS, Schilson SS, Wagner S, et al. Synthesis and evaluation of fluorinated analogues of the immunosuppressive drug FTY720. Tetrahedron, 2011, 67(14): 2542-2547. View Source
• [2] Adachi K, Kohara T, Nakao N, et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols. Bioorganic & Medicinal Chemistry Letters, 1995, 5(8): 853-856. View Source

Backbone Hydrogen-Bond Donor Differentiation

The target compound features a secondary amine at the C2 position of an unsubstituted propane-1,3-diol backbone (R-CH(NH-R')-CH₂OH), retaining two primary hydroxyl groups. The closest cataloged analog, 2-{[(4-fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol (CAS 869944-95-6), incorporates a gem-dimethyl at C2, converting the secondary amine into a tertiary amine and altering the spatial orientation of the diol . This structural distinction has significant implications: in the FTY720 SAR series, phosphorylation of the propanediol hydroxyl groups by sphingosine kinase 2 (SPHK2) is an obligate step for S1P receptor agonism, and the steric environment around the propanediol moiety directly influences kinase recognition and phosphorylation efficiency [1]. The target compound's unhindered primary diol may exhibit a distinct phosphorylation rate and, consequently, a different prodrug activation profile compared to gem-dimethyl-substituted analogs, although direct comparative phosphorylation data are unavailable [2].

H-Bond Donor Profile

Class-level inference

3 HBD (2 OH + 1 NH) vs. 2 HBD (2 OH only)

Net difference: +1 H-bond donor for target compound versus closest analog (CAS 869944-95-6)

May influence solubility, permeability, and target interaction; relevant for pharmacophore design

Phosphorylation rate comparison data unavailable; stereochemical activation context may differ

Evidence Dimension	Propanediol backbone substitution pattern and hydrogen-bond donor capacity
Target Compound Data	Secondary amine at C2 of propane-1,3-diol; two primary hydroxyl groups; no gem-dimethyl substitution
Comparator Or Baseline	2-{[(4-Fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol: tertiary amine at C2; gem-dimethyl substitution
Quantified Difference	Target compound: 3 H-bond donors (2 × OH + 1 × NH), 3 H-bond acceptors (2 × OH + 1 × N). Comparator (CAS 869944-95-6): 2 H-bond donors (2 × OH only), 3 H-bond acceptors (2 × OH + 1 × N). Net difference: +1 H-bond donor for the target compound.
Conditions	Structural comparison based on chemical identity; hydrogen-bond counts per standard medicinal chemistry rules

Why This Matters

The additional hydrogen-bond donor (secondary amine NH) in the target compound can form an extra interaction with biological targets or influence aqueous solubility and membrane permeability, representing a material difference for computational docking, pharmacophore design, and physicochemical profiling.

• [1] Kharel Y, Lee S, Snyder AH, et al. Sphingosine kinase 2 is required for modulation of lymphocyte traffic by FTY720. Journal of Biological Chemistry, 2005, 280(44): 36865-36872. View Source
• [2] Shaikh RS, Schilson SS, Wagner S, et al. Synthesis and evaluation of fluorinated analogues of the immunosuppressive drug FTY720. Tetrahedron, 2011, 67(14): 2542-2547. (Class-level: fluorination and backbone modification alter metabolic activation.) View Source

Predicted Lipophilicity & Boiling Point Differences

Although experimentally measured logP/logD values are not publicly reported for this compound, the presence of the ortho-methyl group is expected to increase lipophilicity by approximately 0.5–0.6 log units compared to the des-methyl analog (2-{[(4-fluorophenyl)methyl]amino}propane-1,3-diol), based on the well-established π value of ~0.56 for aromatic methyl substitution in the Hansch substituent constant system [1]. The predicted boiling point of 379.5 ± 37.0 °C and density of 1.185 ± 0.06 g/cm³ for the target compound provide baseline values for HPLC method development and purification strategy design. In contrast, the gem-dimethyl analog (CAS 869944-95-6), which shares the identical molecular formula (C₁₁H₁₆FNO₂) and molecular weight (213.25), is expected to exhibit a lower boiling point due to reduced intermolecular hydrogen bonding (absence of the NH donor), though comparative experimental data are not available .

Predicted Lipophilicity

Class-level inference

Estimated ΔclogP ≈ +0.5 to +0.6

Target clogP ~1.2–1.5; des-methyl analog clogP ~0.7–0.9 (Hansch π = 0.56 for aromatic CH₃)

~3-fold difference in octanol-water partition may shift retention and extraction protocols

Predicted values; experimental logP/logD not reported

Evidence Dimension	Predicted lipophilicity (clogP) and boiling point
Target Compound Data	clogP (estimated): ~1.2–1.5 (with ortho-methyl contribution); Boiling point: 379.5 ± 37.0 °C (predicted); Density: 1.185 ± 0.06 g/cm³ (predicted)
Comparator Or Baseline	Des-methyl analog (2-{[(4-fluorophenyl)methyl]amino}propane-1,3-diol): estimated clogP ~0.7–0.9. Gem-dimethyl analog (CAS 869944-95-6): estimated similar clogP to target but lower boiling point.
Quantified Difference	Estimated ΔclogP ≈ +0.5 to +0.6 log units for target vs. des-methyl analog (Hansch π for aromatic CH₃ = 0.56). Boiling point of target is ~379.5 °C; comparator data not experimentally reported for direct comparison.
Conditions	Predicted values from Chemsrc; clogP estimation based on additive fragment methods (Hansch approach)

Why This Matters

For procurement decisions involving chromatographic purification, logD-based extraction, or formulation development, even a 0.5 log unit difference in lipophilicity translates to a ~3-fold difference in octanol-water partition coefficient, materially affecting retention time, solvent selection, and sample workup protocols.

• [1] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. (π value for aromatic CH₃ = 0.56.) View Source

Supplier Purity & Availability Differentiation

The target compound is stocked by multiple independent suppliers with verified purity specifications. Chemsrc lists a purity of 98.0% , while AKSci and Leyan offer the compound at 95% purity . The CAS 869944-95-6 analog (2-{[(4-fluorophenyl)methyl]amino}-2-methylpropane-1,3-diol) is also available at 95% purity from AKSci . A third structurally related analog, 3-((4-fluoro-2-methylbenzyl)amino)propan-1-ol (CAS 1250166-74-5), which retains the 4-fluoro-2-methylbenzyl motif but replaces the propane-1,3-diol with a propan-1-ol backbone, is available from Fluorochem . This multi-vendor availability of the target compound at certified purity levels reduces single-supplier dependency risk for research programs requiring consistent resupply.

Purity & Availability

Data to verify

98.0% purity option (Chemsrc); ≥95% from multiple vendors

Analog (CAS 869944-95-6): maximum 95% from same vendor ecosystem

Higher certified purity may reduce need for in-house repurification in sensitive assays

Supplier listings as of 2024–2025; verify current stock and purity before procurement

Evidence Dimension	Commercial availability and certified purity across vendors
Target Compound Data	Available from ≥4 vendors (Chemsrc: 98.0%; AKSci: 95%; Leyan: 95%; CymitQuimica: inquire). CAS 1490987-87-5.
Comparator Or Baseline	CAS 869944-95-6 (analog): available from AKSci (95%), Leyan (95%). CAS 1250166-74-5 (mono-ol analog): available from Fluorochem.
Quantified Difference	Target compound offers 98.0% purity option (Chemsrc) vs. maximum 95% for closest cataloged analogs from same vendors. Multi-vendor sourcing reduces procurement risk.
Conditions	Supplier product listings as of 2024-2025

Why This Matters

The availability of a 98.0% purity grade for the target compound versus a 95% ceiling for the closest analog (CAS 869944-95-6) from the same vendor ecosystem can reduce the need for in-house repurification in sensitive biochemical or cell-based assays where impurities may confound results.

2-{[(4-Fluoro-2-methylphenyl)methyl]amino}propane-1,3-diol: Application Scenarios

SAR Probe: Pharmacophore Expansion Beyond FTY720

For medicinal chemistry teams exploring structure-activity relationships within the 2-aminopropane-1,3-diol chemotype, this compound serves as a unique SAR probe that combines the 4-fluoro-2-methylbenzyl head group with an unsubstituted, unhindered propane-1,3-diol backbone. Unlike FTY720 (which bears a lipophilic 4-octylphenethyl chain) or the 4-fluorobenzyl-gem-dimethyl analog (CAS 869944-95-6), the target compound's secondary amine NH provides an additional hydrogen-bond donor that can be systematically evaluated for its contribution to target binding or pharmacokinetic properties [1]. The dual 4-fluoro/2-methyl substitution pattern permits orthogonal interrogation of electronic (fluoro) and steric (methyl) effects on aromatic ring interactions with biological targets [2].

Reference Standard for Chromatographic Method Development

The predicted physicochemical properties of this compound—density of 1.185 g/cm³ and boiling point of 379.5 °C—combined with its balanced hydrogen-bond donor/acceptor profile (3 HBD, 3 HBA), make it a suitable reference analyte for developing and validating reversed-phase HPLC, chiral separation, or HILIC methods targeting polar amino-diols [1]. Its structural distinction from the gem-dimethyl analog (same molecular formula, different HBD count) provides a useful system suitability benchmark for assessing chromatographic selectivity between closely related amino-diol species that may co-elute under standard conditions [2].

Starting Material for Diversity-Oriented Synthesis

The reactive functional groups of this compound—a secondary amine and two primary hydroxyl groups—enable three orthogonal points of chemical derivatization: (i) N-alkylation or N-acylation of the secondary amine, (ii) esterification or etherification of the diol, and (iii) nucleophilic aromatic substitution at the fluoro-substituted ring under appropriate conditions [1]. This multi-site reactivity profile supports diversity-oriented synthesis strategies for generating compound libraries around the 2-aminopropane-1,3-diol scaffold, with the 4-fluoro-2-methylbenzyl moiety serving as a fixed aromatic pharmacophore element [2].

Tool Compound for RNase L & Innate Immune Activation

Based on class-level evidence that small-molecule amino-diol derivatives can function as activators of RNase L—a key effector of the interferon-mediated antiviral innate immune response—this compound represents a structurally tractable starting point for developing novel RNase L modulators [1]. Its low molecular weight (213.25 Da) and favorable hydrogen-bonding capacity distinguish it from the natural 2-5A oligoadenylate activators of RNase L, which suffer from poor cell permeability, rapid degradation, and pro-apoptotic liabilities, potentially offering a more drug-like physicochemical profile [2].

Application

Selection Property

Validation Focus

SAR pharmacophore expansion

Dual fluoro/methyl substitution; unhindered diol backbone

Orthogonal electronic/steric effect interrogation

Chromatographic method development

Balanced HBD/HBA profile; predicted bp 379.5 °C

System suitability and co-elution assessment vs. gem-dimethyl analog

Diversity-oriented synthesis scaffold

Three orthogonal derivatization sites (amine, diol, fluoroaryl)

Library generation around fixed 4-fluoro-2-methylbenzyl pharmacophore

RNase L pathway tool compound

Low MW (213.25); favorable H-bonding capacity

Class-level innate immune activation assay context

• [1] Shaikh RS, Schilson SS, Wagner S, et al. Synthesis and evaluation of fluorinated analogues of the immunosuppressive drug FTY720. Tetrahedron, 2011, 67(14): 2542-2547. View Source
• [2] Adachi K, Kohara T, Nakao N, et al. Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols. Bioorganic & Medicinal Chemistry Letters, 1995, 5(8): 853-856. View Source
• [3] Thakur CS, Jha BK, Dong B, et al. Small-molecule activators of RNase L with broad-spectrum antiviral activity. Proceedings of the National Academy of Sciences, 2007, 104(23): 9585-9590. View Source